Cas no 53064-92-9 (2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol)

• Product Name: 2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol
• CAS No: 53064-92-9
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 937903
• PubChem ID: 2774845
• Update Time: 2025-04-19

2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol
• 2-(1-methylimidazol-2-yl)sulfanylethanol
• 2-((1-Methyl-1H-imidazol-2-yl)thio)ethanol
• J-505190
• DTXSID40379247
• DB-025800
• 2-(1-methyl-1H-imidazol-2-ylthio)ethanol
• 53064-92-9
• 2-(2-hydroxyethylthio)-1-methylimidazole
• AKOS008979051
• SCHEMBL7455902
• XMHVEJIITNFCBG-UHFFFAOYSA-N

• Inchi： 1S/C6H10N2OS/c1-8-3-2-7-6(8)10-5-4-9/h2-3,9H,4-5H2,1H3
• InChI Key： XMHVEJIITNFCBG-UHFFFAOYSA-N
• SMILES： S(CCO)C1=NC=CN1C

Computed Properties

• Exact Mass: 158.05100
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 63.35000
• LogP: 0.50450

2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers